Cas no 112653-32-4 ((S)-1-(Furan-2-yl)ethanol)

(S)-1-(Furan-2-yl)ethanol is a chiral secondary alcohol featuring a furan ring, widely utilized as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific structure makes it valuable for asymmetric synthesis, particularly in the production of enantiomerically pure compounds. The furan moiety enhances reactivity in various catalytic processes, including hydrogenation and cross-coupling reactions. This compound is also employed in the synthesis of bioactive molecules and fine chemicals due to its versatile functional groups. High purity and well-defined stereochemistry ensure consistent performance in research and industrial settings. Its stability under standard conditions further facilitates handling and storage.
(S)-1-(Furan-2-yl)ethanol structure
(S)-1-(Furan-2-yl)ethanol structure
Product Name:(S)-1-(Furan-2-yl)ethanol
CAS No:112653-32-4
MF:C6H8O2
MW:112.12652
CID:138725
PubChem ID:6933329
Update Time:2025-06-07

(S)-1-(Furan-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • (aS)-a-methyl-2-Furanmethanol
    • (S)-1-furan-2-yl-ethan-1-ol
    • 2-Furanmethanol, a-methyl-, (aS)-
    • (S)-1-(2-FURYL)ETHANOL
    • S(-)-2-FURYL METHYL CARBINOL
    • S(-)-ALPHA-METHYLFURAN-2-METHANOL
    • CBNUMBER: CB6268044
    • (S)-1-(furan-2-yl)ethanol
    • (S)-(-)-1-(2-FURYL)ETHANOL
    • (S)-(-)-1-(2-Furyl)ethanol, >=99.0% (sum of enantiomers, GC)
    • SCHEMBL10442620
    • (S)-1-(furan-2-yl)ethan-1-ol
    • 85828-09-7
    • (1S)-1-(furan-2-yl)ethanol
    • UABXUIWIFUZYQK-YFKPBYRVSA-N
    • EN300-75886
    • 2-Furanmethanol,a-methyl-,acetate,(as)-(9ci)
    • CS-0260782
    • G29773
    • (s)-2-(1-hydroxyethyl)furan
    • DB-076454
    • 112653-32-4
    • AKOS017343739
    • (1S)-1-(furan-2-yl)ethan-1-ol
    • (S)-1-(Furan-2-yl)ethanol
    • Inchi： InChI=1S/C6H8O2/c1-5(7)6-3-2-4-8-6/h2-5,7H,1H3/t5-/m0/s1
    • InChI Key： UABXUIWIFUZYQK-YFKPBYRVSA-N
    • SMILES： O1C=CC=C1[C@H](C)O

Computed Properties

  • Exact Mass: 112.052429494g/mol
  • Monoisotopic Mass: 112.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 72.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 33.4Ų

Experimental Properties

  • Color/Form: Yellow transparent liquid
  • Density: 1.078 g/mL at 20 °C(lit.)
  • Boiling Point: 60-61 °C8 mm Hg(lit.)
  • Flash Point: 34.6 °C
  • Refractive Index: n20/D 1.479
  • PSA: 33.37000
  • LogP: 1.33290
  • Solubility: dissolve in water

(S)-1-(Furan-2-yl)ethanol Security Information

  • WGK Germany：3
  • Safety Instruction： 24/25
  • Safety Term：S24/25
  • Storage Condition：−20°C

(S)-1-(Furan-2-yl)ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F863690-50mg
(S)-1-(Furan-2-yl)ethanol
 112653-32-4
50mg
 $253.00 2023-05-18
TRC
F863690-100mg
(S)-1-(Furan-2-yl)ethanol
 112653-32-4
100mg
 $465.00 2023-05-18
TRC
F863690-500mg
(S)-1-(Furan-2-yl)ethanol
 112653-32-4
500mg
 $1568.00 2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S922637-50mg
(S)-1-(Furan-2-yl)ethanol
 112653-32-4 98%
50mg
 ￥1,228.50 2022-08-31
Enamine
EN300-75886-0.05g
(1S)-1-(furan-2-yl)ethan-1-ol
 112653-32-4 95%
0.05g
 $33.0 2023-02-12
Enamine
EN300-75886-0.1g
(1S)-1-(furan-2-yl)ethan-1-ol
 112653-32-4 95%
0.1g
 $48.0 2023-02-12
Enamine
EN300-75886-0.25g
(1S)-1-(furan-2-yl)ethan-1-ol
 112653-32-4 95%
0.25g
 $68.0 2023-02-12
Enamine
EN300-75886-0.5g
(1S)-1-(furan-2-yl)ethan-1-ol
 112653-32-4 95%
0.5g
 $108.0 2023-02-12
Enamine
EN300-75886-1.0g
(1S)-1-(furan-2-yl)ethan-1-ol
 112653-32-4 95%
1.0g
 $139.0 2023-02-12
Enamine
EN300-75886-2.5g
(1S)-1-(furan-2-yl)ethan-1-ol
 112653-32-4 95%
2.5g
 $292.0 2023-02-12

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